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{2-[(2-Methyl-1H-benzimidazol-1-yl)methyl]-1H-benzimidazol-1-yl}acetic acid {2-[(2-Methyl-1H-benzimidazol-1-yl)methyl]-1H-benzimidazol-1-yl}acetic acid
Brand Name: Vulcanchem
CAS No.: 891450-20-7
VCID: VC0498568
InChI: InChI=1S/C18H16N4O2/c1-12-19-13-6-2-4-8-15(13)21(12)10-17-20-14-7-3-5-9-16(14)22(17)11-18(23)24/h2-9H,10-11H2,1H3,(H,23,24)
SMILES: CC1=NC2=CC=CC=C2N1CC3=NC4=CC=CC=C4N3CC(=O)O
Molecular Formula: C18H16N4O2
Molecular Weight: 320.3g/mol

{2-[(2-Methyl-1H-benzimidazol-1-yl)methyl]-1H-benzimidazol-1-yl}acetic acid

CAS No.: 891450-20-7

Main Products

VCID: VC0498568

Molecular Formula: C18H16N4O2

Molecular Weight: 320.3g/mol

{2-[(2-Methyl-1H-benzimidazol-1-yl)methyl]-1H-benzimidazol-1-yl}acetic acid - 891450-20-7

CAS No. 891450-20-7
Product Name {2-[(2-Methyl-1H-benzimidazol-1-yl)methyl]-1H-benzimidazol-1-yl}acetic acid
Molecular Formula C18H16N4O2
Molecular Weight 320.3g/mol
IUPAC Name 2-[2-[(2-methylbenzimidazol-1-yl)methyl]benzimidazol-1-yl]acetic acid
Standard InChI InChI=1S/C18H16N4O2/c1-12-19-13-6-2-4-8-15(13)21(12)10-17-20-14-7-3-5-9-16(14)22(17)11-18(23)24/h2-9H,10-11H2,1H3,(H,23,24)
Standard InChIKey OBTNCBUHBXKELF-UHFFFAOYSA-N
SMILES CC1=NC2=CC=CC=C2N1CC3=NC4=CC=CC=C4N3CC(=O)O
Canonical SMILES CC1=NC2=CC=CC=C2N1CC3=NC4=CC=CC=C4N3CC(=O)O
PubChem Compound 2772802
Last Modified Nov 11 2021
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